N-[(2,4,5-trichlorophenyl)carbamothioyl]naphthalene-1-carboxamide

• IUPAC Name: N-[(2,4,5-trichlorophenyl)carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C18H11Cl3N2OS/c19-13-8-15(21)16(9-14(13)20)22-18(25)23-17(24)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H2,22,23,24,25)
• InChI Key: VUVGDNIBBAAPHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC(=S)NC3=CC(=C(C=C3Cl)Cl)Cl
• Molecular Formula: C18H11Cl3N2OS
• Molecular Weight: 409.7 g/mol

Description

N-[(2,4,5-trichlorophenyl)carbamothioyl]naphthalene-1-carboxamide is a synthetic organic compound characterized by the presence of a naphthalene ring and a trichlorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2,4,5-trichlorophenyl)carbamothioyl]naphthalene-1-carboxamide typically involves the reaction of 2,4,5-trichloroaniline with naphthalene-1-carbonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The resulting product is then purified through recrystallization or chromatography to obtain the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(2,4,5-trichlorophenyl)carbamothioyl]naphthalene-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions can occur on the naphthalene ring, with reagents such as halogens or nitro groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., chlorine) in the presence of a Lewis acid catalyst like aluminum chloride.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated or nitro-substituted derivatives.

Scientific Research Applications

N-[(2,4,5-trichlorophenyl)carbamothioyl]naphthalene-1-carboxamide has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and as a component in specialty chemicals.

Mechanism of Action

The mechanism of action of N-[(2,4,5-trichlorophenyl)carbamothioyl]naphthalene-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing substrate binding and subsequent catalytic activity. In receptor-mediated pathways, the compound may act as an agonist or antagonist, modulating the receptor’s signaling cascade.

Comparison with Similar Compounds

Similar Compounds

2,4,5-Trichlorophenol: An organochloride used as a fungicide and herbicide.

2-Phenoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]acetamide: A related compound with similar structural features.

Uniqueness

N-[(2,4,5-trichlorophenyl)carbamothioyl]naphthalene-1-carboxamide is unique due to the presence of both a naphthalene ring and a trichlorophenyl group, which confer distinct chemical properties and potential applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial purposes.